Cas no 2138556-66-6 (tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 2138556-66-6
• MF: C₁₁H₁₈ClN₃O₂
• MW: 259.732521533966
• CID: 6577164
• PubChem ID: 165800637
• Update Time: 2025-06-15

tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate
• EN300-1141388
• 2138556-66-6

• Inchi： 1S/C11H18ClN3O2/c1-10(2,3)17-9(16)11(4,13)7-15-6-8(12)5-14-15/h5-6H,7,13H2,1-4H3
• InChI Key： WUAOJLRVJZUMLW-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C)(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 259.1087545g/mol
• Monoisotopic Mass: 259.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate

Introduction to Tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 2138556-66-6)

Tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate, with the chemical formula corresponding to its CAS number CAS No. 2138556-66-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The structure of tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate features a tert-butyl group, an amino group, and a chloro-substituted pyrazole ring, which are key structural elements that contribute to its unique chemical and biological properties. The presence of these functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for the development of new therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug design due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. The compound tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most notable features of this compound is its ability to inhibit specific enzymes involved in disease pathways. For instance, studies have shown that pyrazole derivatives can interfere with the activity of kinases, which are enzymes that play a critical role in cell signaling and proliferation. The chloro-substituent on the pyrazole ring enhances the compound's binding affinity to these targets, making it a potent inhibitor.

Furthermore, the tert-butyl group in the molecule contributes to its stability and bioavailability, which are essential factors for any potential drug candidate. This group helps to prevent rapid degradation in vivo, ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

Recent research has also highlighted the importance of structure-activity relationships (SARs) in optimizing the biological activity of heterocyclic compounds. By modifying different parts of the molecule, researchers can fine-tune its properties to improve efficacy and reduce side effects. The study of tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate has provided valuable insights into how structural changes can influence biological activity, paving the way for the development of more effective drugs.

The compound's potential applications extend beyond cancer therapy. It has shown promise in treating inflammatory diseases by modulating immune responses and reducing inflammation. The interaction between the chloro-pyrazole ring and immune system receptors has been a focus of several investigations, leading to the discovery of novel therapeutic strategies.

In addition to its biological activities, tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate has also been studied for its pharmacokinetic properties. These studies have revealed that the compound exhibits good solubility and stability under various conditions, making it suitable for formulation into different drug delivery systems. This flexibility is crucial for developing oral medications, injectables, and other forms of therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize product quality. These advancements have not only facilitated the production of tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanoate but also provided insights into general synthetic strategies for other pyrazole derivatives.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials.

In conclusion, tert-butyl 2-amino-3-(4-chloro-1H-pyrazol-1-y)-l -methylpropanoate (CAS No. 2138556--66--6) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable tool for drug discovery and development. As more studies are conducted on this molecule, we can expect further advancements that will benefit patients worldwide.